Cas no 2138113-64-9 (2-tert-butyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-tert-butyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 2138113-64-9
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6492089
• PubChem ID: 165499825
• Update Time: 2025-07-20

2-tert-butyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid
• 2-tert-butyl-8-ethylimidazo[1,2-a]pyridine-3-carboxylic acid
• 2138113-64-9
• EN300-1197453

• Inchi： 1S/C14H18N2O2/c1-5-9-7-6-8-16-10(13(17)18)11(14(2,3)4)15-12(9)16/h6-8H,5H2,1-4H3,(H,17,18)
• InChI Key： UXVNTSPGIRNSFS-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)(C)C)N=C2C(=CC=CN12)CC)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-tert-butyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid

Comprehensive Overview of 2-tert-butyl-8-ethylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2138113-64-9)

2-tert-butyl-8-ethylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2138113-64-9) is a specialized organic compound belonging to the imidazo[1,2-a]pyridine class, a structural motif increasingly recognized for its pharmaceutical and agrochemical applications. This compound features a tert-butyl group at the 2-position and an ethyl substituent at the 8-position, which significantly influence its physicochemical properties and reactivity. Researchers and industries are exploring its potential as a building block for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, aligning with current trends in precision medicine.

The growing interest in imidazo[1,2-a]pyridine derivatives stems from their versatility in medicinal chemistry. CAS No. 2138113-64-9 exemplifies this trend, as its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, or other bioactive conjugates. Recent studies highlight its relevance in developing anti-inflammatory agents and central nervous system (CNS) modulators, addressing widespread health concerns such as neurodegenerative diseases and chronic pain. Its structural uniqueness also makes it a candidate for fluorescence probes, a hot topic in diagnostic imaging.

From a synthetic perspective, 2-tert-butyl-8-ethylimidazo[1,2-a]pyridine-3-carboxylic acid is typically prepared via multicomponent reactions (MCRs) or cyclization strategies, methods favored for their atom economy and scalability. The tert-butyl group enhances steric hindrance, potentially improving metabolic stability—a critical factor in drug design. Meanwhile, the ethyl substituent fine-tunes lipophilicity, impacting bioavailability. These attributes resonate with the pharmaceutical industry’s focus on lead optimization and ADME (absorption, distribution, metabolism, excretion) profiling.

Environmental and regulatory considerations are also pivotal. Unlike hazardous compounds, CAS No. 2138113-64-9 is classified as a non-priority pollutant, aligning with the global push for green chemistry. Its stability under ambient conditions makes it suitable for industrial-scale synthesis without stringent handling requirements. This aspect is particularly appealing to manufacturers seeking sustainable intermediates for high-value chemicals.

In the context of AI-driven drug discovery, 2-tert-butyl-8-ethylimidazo[1,2-a]pyridine-3-carboxylic acid has emerged as a subject of computational studies. Molecular docking simulations suggest its potential affinity for protein targets implicated in oncology and immunology. Such insights are frequently searched by researchers exploring structure-activity relationships (SAR) or fragment-based drug design (FBDD), reflecting the compound’s intersection with cutting-edge technologies.

Market-wise, the demand for imidazo[1,2-a]pyridine scaffolds is rising, driven by patents filed for small-molecule therapeutics. Analysts attribute this to the scaffold’s balance of rigidity and functionalizability, traits embodied by CAS No. 2138113-64-9. Suppliers often highlight its high purity grades (>98%) for research use, catering to academia and biotech startups focused on hit-to-lead campaigns.

To summarize, 2-tert-butyl-8-ethylimidazo[1,2-a]pyridine-3-carboxylic acid represents a compelling case study in modern chemical innovation. Its structural features, applicability in drug development, and alignment with sustainable practices position it as a compound of enduring scientific and commercial interest. As the fields of medicinal chemistry and materials science evolve, this molecule is poised to play a pivotal role in addressing unmet medical and industrial needs.